Cas no 2228327-16-8 (4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol)

• Product Name: 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol
• CAS No: 2228327-16-8
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• CID: 6041404
• PubChem ID: 165646176
• Update Time: 2025-08-03

4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol
• 2228327-16-8
• EN300-1936382

• Inchi： 1S/C12H17BrO3/c1-8(14)4-5-10-11(13)6-9(15-2)7-12(10)16-3/h6-8,14H,4-5H2,1-3H3
• InChI Key： UQWUGFHZHFXBKL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CCC(C)O)OC)OC

Computed Properties

• Exact Mass: 288.03611g/mol
• Monoisotopic Mass: 288.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol

Professional Introduction to 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol (CAS No. 2228327-16-8)

4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol, with the chemical formula C₁₁H₁₅BrO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The presence of both bromo and methoxy substituents on the aromatic ring, along with the secondary alcohol functional group, makes it a versatile intermediate for further chemical modifications and functionalization.

The CAS number 2228327-16-8 provides a unique identifier for this compound, ensuring precise classification and retrieval in chemical databases. This numbering system is essential for researchers to accurately reference and communicate the compound across scientific literature and industrial applications. The molecular structure of 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol features a butan-2-ol backbone attached to a substituted phenyl ring. The bromo group at the 2-position and the methoxy groups at the 4 and 6 positions introduce specific electronic and steric properties that influence reactivity and interaction with biological targets.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The bromo-substituted aromatic compounds have emerged as particularly valuable scaffolds due to their ability to engage with various enzymes and receptors. Specifically, the 2-bromo-4,6-dimethoxyphenyl moiety in 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol has been explored for its potential in inhibiting kinases and other protein targets relevant to disease mechanisms.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The secondary alcohol functional group at the butan-2-ol position allows for further derivatization through oxidation, reduction, or esterification reactions. These modifications can fine-tune the pharmacological properties of the compound, such as solubility, metabolic stability, and binding affinity. For instance, researchers have utilized this compound to develop analogs with enhanced activity against specific therapeutic targets.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery. The bromo group can serve as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at other positions on the aromatic ring. This flexibility has been leveraged to create libraries of compounds for high-throughput screening (HTS) campaigns. In particular, derivatives of 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol have shown promise in preclinical studies as inhibitors of tyrosine kinases implicated in cancer progression.

The pharmaceutical industry has been particularly keen on exploring novel derivatives of this compound due to their potential therapeutic benefits. By modifying the substituents on the phenyl ring or introducing additional functional groups at different positions on the butan-2-ol chain, chemists can generate a wide range of compounds with tailored biological activities. Such efforts have led to several patents and ongoing clinical trials investigating the efficacy of these derivatives in treating various diseases.

Beyond its applications in drug development, 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol has also found utility in synthetic chemistry as a precursor for more complex molecules. Its unique structure provides opportunities for constructing heterocyclic frameworks and other intricate scaffolds that are difficult to access through other synthetic routes. This has made it a valuable reagent in academic research laboratories focused on developing new synthetic methodologies.

The biological activity of this compound has been extensively studied in vitro and in vivo. Initial investigations have revealed that it can interact with multiple targets, including enzymes involved in signal transduction pathways and receptors expressed on cell surfaces. These interactions are thought to modulate cellular processes relevant to disease pathogenesis. For example, studies have shown that derivatives of this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In conclusion, 4-(2-bromo-4,6-dimethoxyphenyl)butan-2-ol (CAS No. 2228327-16-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound and its derivatives, underscoring its importance as a valuable resource in modern drug discovery efforts.